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Compound of Interest

Compound Name: 3-Ethoxypropionitrile

Cat. No.: B165598

In-Depth Technical Guide: 3-Ethoxypropionitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key physicochemical properties of 3-Ethoxypropionitrile. The information is curated for

professionals in research and development, offering precise data, generalized experimental
methodologies, and structural visualization to support laboratory and development activities.

Core Data Summary

The fundamental properties of 3-Ethoxypropionitrile are summarized in the table below,
providing a quick reference for quantitative data.
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Property Value Source(s)
Molecular Formula CsHoNO [L121I31I41I5161[7]
Molecular Weight 99.13 g/mol [L1131516][7]
IUPAC Name 3-ethoxypropanenitrile (11141181

CAS Number 2141-62-0 [L11211311415181[0]
Canonical SMILES CCOCCC#N [1][4][8]

Colorless to light yellow clear

Appearance liquid [1][3]
Density 0.894 g/cm3 at 25 °C [11[3]
Boiling Point 171 °C [11[3]114]
Melting Point -48.9 °C [3]
Flash Point 63 - 64 °C [1][3]
Refractive Index 1.4075 [3]

Molecular Structure Visualization

The two-dimensional chemical structure of 3-Ethoxypropionitrile is depicted below. This

diagram illustrates the arrangement of atoms and bonds within the molecule, including the ethyl

ether group and the nitrile functional group.
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Caption: 2D structure of 3-Ethoxypropionitrile.

Experimental Protocols

While specific experimental reports for 3-Ethoxypropionitrile are proprietary, this section
outlines standard methodologies for determining the key properties listed above, providing a
framework for laboratory validation.

Structure Elucidation by Spectroscopy

The definitive structure of 3-Ethoxypropionitrile is typically confirmed using a combination of
spectroscopic methods.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are fundamental
for determining the carbon-hydrogen framework. For 3-Ethoxypropionitrile, *H NMR would
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show characteristic signals for the ethyl group (a triplet and a quartet) and two methylene
groups, with chemical shifts influenced by the adjacent oxygen and nitrile groups.[7][10] 2D
NMR techniques like COSY, HSQC, and HMBC are employed to establish connectivity
between protons and carbons, confirming the precise arrangement of the ethoxy and
propionitrile fragments.[11][12][13]

o Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum of 3-
Ethoxypropionitrile would prominently feature a sharp, strong absorption band
characteristic of the nitrile (C=N) stretch, typically around 2240 cm~1.[6] It would also show
C-O stretching vibrations for the ether linkage and C-H stretching for the alkane portions of
the molecule.[14]

Determination of Physicochemical Properties

1. Boiling Point Determination (Capillary Method)

The boiling point is a critical indicator of purity. A common and effective method is the capillary
technique using a Thiele tube or an aluminum heating block.[4][15]

o Apparatus: Thiele tube or heating block, thermometer, small test tube (fusion tube), and a
capillary tube sealed at one end.[4][16][17]

e Procedure:
o A small amount of 3-Ethoxypropionitrile is placed in the fusion tube.

o The capillary tube is inverted and placed inside the fusion tube with its open end
submerged in the liquid.[15]

o The assembly is attached to a thermometer and heated gently and uniformly in a liquid
bath (e.g., paraffin oil) within the Thiele tube.[4][15]

o As the temperature rises, air trapped in the capillary tube expands and escapes as
bubbles.

o The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the capillary.[4] The heat source is then removed, and the temperature at
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which the liquid is drawn back into the capillary tube upon cooling is recorded as the
precise boiling point.[15]

2. Density Measurement (Digital Density Meter)

Modern density measurements offer high precision and require small sample volumes. The
oscillating U-tube method, standardized by ASTM D4052, is widely used.[1][2][18]

o Apparatus: A digital density meter equipped with an oscillating U-tube.[2]

e Principle: The instrument measures the change in the oscillation frequency of a U-shaped
tube when it is filled with the sample liquid. This frequency change is directly related to the
density of the liquid.[2][3]

e Procedure:

o The instrument is calibrated using certified reference standards (e.qg., dry air and ultrapure
water).

o A small, bubble-free volume (typically < 1 mL) of 3-Ethoxypropionitrile is introduced into
the thermostatically controlled U-tube.[3]

o The instrument induces oscillation and electronically measures the period.

o Using the calibration data, the instrument's software calculates and displays the density of
the sample, often in g/cm3 or kg/m 3.[1][2] This method is highly reproducible and is a
standard in quality control settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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